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Compound of Interest

Compound Name: (S)-(-)-Propylene oxide

Cat. No.: B056275 Get Quote

(S)-(-)-Propylene oxide is a highly volatile, flammable, and toxic chemical that requires

stringent safety protocols in a laboratory setting. This guide provides essential, procedural

information for researchers, scientists, and drug development professionals on the safe

handling and disposal of (S)-(-)-Propylene oxide, with a focus on the correct selection and use

of Personal Protective Equipment (PPE).

Hazard Summary and Exposure Limits
(S)-(-)-Propylene oxide is a colorless, volatile liquid with a sweet, ether-like odor.[1] It is

classified as a carcinogen and mutagen, posing significant health and safety risks.[2][3]

Adherence to established occupational exposure limits is critical for personnel safety.

Table 1: Key Hazards of (S)-(-)-Propylene Oxide
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Hazard Type Description Citations

Physical

Extremely flammable liquid

and vapor. Flash point: -37°C.

Forms explosive mixtures with

air. May undergo violent,

explosive polymerization when

exposed to heat or

contaminants.

[1][2][4][5][6]

Health

Acute: Toxic if inhaled, harmful

if swallowed, and toxic in

contact with skin. Causes

severe skin and eye

irritation/burns. Inhalation can

lead to respiratory irritation,

headache, dizziness, nausea,

and potentially fatal pulmonary

edema.

[1][2][3][4][7]

Chronic: May cause cancer

and genetic defects. Potential

for skin allergies upon

repeated contact.

[2][3]

Reactivity

Reacts violently with strong

acids, bases, oxidizing agents,

amines, and certain metals

and their chlorides, posing a

fire and explosion risk.

[1][5][6]

Table 2: Occupational Exposure Limits
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Organization Limit Value

OSHA (PEL)
Permissible Exposure Limit (8-

hr TWA)
100 ppm

NIOSH (REL)
Recommended Exposure Limit

(10-hr TWA)

2 ppm (Recommends lowest

feasible concentration)

ACGIH (TLV)
Threshold Limit Value (8-hr

TWA)
2 ppm

NIOSH (IDLH)
Immediately Dangerous to Life

or Health
400 ppm

TWA: Time-Weighted Average

Operational Plan: PPE Selection and Use
A multi-layered approach combining engineering controls and appropriate PPE is mandatory

for handling (S)-(-)-Propylene oxide safely.

Engineering Controls (First Line of Defense)
Before any handling, ensure the following engineering controls are in place and functional:

Chemical Fume Hood: All work, including weighing and transfers, must be conducted inside

a certified chemical fume hood.[8]

Ventilation: The laboratory must have adequate ventilation to prevent vapor accumulation.[8]

[9]

Safety Equipment: An emergency eyewash station and safety shower must be immediately

accessible.[9]

Ignition Source Control: All sources of ignition (sparks, open flames, hot surfaces) must be

eliminated from the work area. Use only explosion-proof and properly grounded equipment

to prevent static discharge.[8][10]

Personal Protective Equipment (PPE)
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The following tables detail the specific PPE required. Standard laboratory PPE is insufficient for

protection against propylene oxide.

Table 3: Respiratory Protection

Exposure Condition Required Respirator Rationale

Routine Handling (in a fume

hood)

Not typically required if fume

hood is operating correctly and

exposure is below the REL.

Engineering controls provide

primary protection.

Concentrations > REL (2 ppm)

up to IDLH (400 ppm)

A NIOSH-approved full-

facepiece supplied-air

respirator (SAR) or self-

contained breathing apparatus

(SCBA) operated in a positive-

pressure mode.

Propylene oxide has poor odor

warning properties, making air-

purifying respirators unsafe for

routine use.[9]

Emergency or Unknown

Concentrations (> 400 ppm)

A NIOSH-approved SCBA with

a full facepiece operated in a

positive-pressure mode.

Provides the highest level of

protection in immediately

dangerous atmospheres.[2][9]

Emergency Escape Only

An air-purifying, full-facepiece

respirator (gas mask) with an

appropriate organic vapor

canister.

For escape purposes only;

never for entry into a

contaminated area.[6][9]

Table 4: Hand and Body Protection
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PPE Item Recommended Material Not Recommended

Gloves

Polyvinyl Alcohol (PVA).

Inspect for damage before

each use. If contact occurs,

wipe the glove, remove it

immediately, and wash hands.

Nitrile, Latex, Neoprene. These

materials offer little to no

protection against propylene

oxide.

Body Protection

Flame-resistant lab coat. For

tasks with a higher risk of

splashes, supplement with a

chemical-resistant apron or a

full chemical protective suit

(e.g., Barricade®, Tychem®).

Standard cotton lab coats (not

flame-resistant).

Eye/Face Protection

Gas-tight, chemical safety

goggles. A full-face shield must

be worn over the goggles to

provide additional splash

protection.

Standard safety glasses.

Contact lenses are

discouraged.

Procedural Workflow for Safe Handling
Following a systematic procedure is crucial to minimize risk.

Step 1: Preparation
Review SDS: Read and fully understand the Safety Data Sheet (SDS) for (S)-(-)-Propylene
oxide.[8]

Verify Controls: Confirm the chemical fume hood is operational and the area is clear of

ignition sources.

Locate Safety Gear: Identify the locations of the fire extinguisher, safety shower, and

eyewash station.

Inspect PPE: Carefully inspect all PPE for defects, including gloves, goggles, and respiratory

equipment.
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Step 2: Handling
Don PPE: Put on all required PPE before entering the work area.

Work in Hood: Conduct all transfers and manipulations of propylene oxide exclusively within

the fume hood.[8]

Maintain Containment: Keep containers sealed when not in active use.[8] Use grounded

equipment for transfers to prevent static buildup.[10]

Avoid Incompatibles: Keep propylene oxide away from incompatible materials such as acids,

bases, and oxidizing agents.[5]

Step 3: Post-Procedure
Waste Segregation: Segregate all propylene oxide waste and contaminated materials into

designated, sealed hazardous waste containers.[8]

Decontamination: Clean the work surface inside the fume hood thoroughly.

Doff PPE: Remove PPE carefully to avoid self-contamination, removing gloves last using the

proper technique.

Hygiene: Wash hands and forearms thoroughly with soap and water.[11]
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Phase 1: Preparation

Phase 2: Handling Protocol

Phase 3: Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b056275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

